3-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide

• IUPAC Name: 3-methyl-N-[4-(piperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C20H22N2O2/c1-15-6-5-7-17(14-15)19(23)21-18-10-8-16(9-11-18)20(24)22-12-3-2-4-13-22/h5-11,14H,2-4,12-13H2,1H3,(H,21,23)
• InChI Key: CWDNOWZTIJAKDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCCC3
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

3-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, MPCC, and has been found to have a variety of interesting properties that make it useful for a range of different applications. In

Scientific Research Applications

Synthesis and Characterization

• Benzamides and their metal complexes, including similar structures to 3-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide, have been synthesized and characterized. These compounds demonstrated significant antibacterial activity, suggesting potential applications in developing new antibacterial agents (Khatiwora et al., 2013).

Pharmacological Potential

• Benzamide derivatives have been studied for their serotonin receptor agonist activity, impacting gastrointestinal motility. This research indicates the potential use of similar compounds in treating gastrointestinal disorders (Sonda et al., 2003).
• Another study explored the anti-fatigue effects of benzamide derivatives in animal models, suggesting these compounds could have applications in addressing fatigue-related conditions (Wu et al., 2014).

Metabolic and Pharmacokinetic Studies

• Research on the metabolism of flumatinib, a tyrosine kinase inhibitor with a benzamide component, has provided insight into the metabolic pathways of similar compounds in humans. This information is crucial for the development of new drugs with improved efficacy and reduced toxicity (Gong et al., 2010).

Chemical and Structural Analysis

• Studies on benzamide derivatives have also focused on their chemical structure and potential for forming stable crystalline forms, which is important for the development of pharmaceuticals and other chemical materials (Demir et al., 2015).